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Compound of Interest

Compound Name: Lidocaine N-ethyl bromide

Cat. No.: B1675314 Get Quote

Technical Support Center: Lidocaine N-ethyl
bromide (QX-314)
Welcome to the technical support center for Lidocaine N-ethyl bromide (QX-314). This

resource is designed to assist researchers, scientists, and drug development professionals in

troubleshooting common issues encountered during patch-clamp experiments, with a specific

focus on preventing the precipitation of QX-314 in patch pipettes.

Frequently Asked Questions (FAQs)
Q1: What is Lidocaine N-ethyl bromide (QX-314) and why is it used in patch-clamp

experiments?

Lidocaine N-ethyl bromide, commonly known as QX-314, is a permanently charged

derivative of lidocaine. Due to its charge, it is membrane-impermeant and is therefore included

in the intracellular solution to block voltage-gated sodium channels from the inside of the cell.

[1] This allows for the isolation and study of other ion channels without contamination from

sodium currents. It is a valuable tool for studying synaptic transmission and neuronal

excitability.

Q2: What is the recommended concentration of QX-314 in the intracellular solution?
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The effective concentration of QX-314 can vary depending on the cell type and the specific

channels being targeted. Published studies have used concentrations ranging from 0.2 mM to

30 mM.[2][3] It is advisable to start with a lower concentration (e.g., 1-5 mM) and empirically

determine the optimal concentration for your specific experimental needs.

Q3: What is the difference between QX-314 bromide and QX-314 chloride salts?

Both bromide and chloride salts of QX-314 are commercially available and soluble in water.

However, the choice of the counter-ion can have unintended consequences on your

experimental results. For instance, studies have shown that the bromide salt of QX-314 can

have a more pronounced inhibitory effect on certain types of calcium channels compared to the

chloride salt.[4] Therefore, the selection of the salt should be carefully considered based on the

specific ion channels being investigated.

Q4: Can the pH of the intracellular solution affect QX-314?

Yes, the pH of the solution can be a critical factor. While QX-314 is a permanently charged

molecule, the overall pH of the intracellular solution can influence its stability and interaction

with other components. Some studies have utilized acidic solutions (e.g., pH 5.0) to facilitate

the entry of QX-314 into cells through TRPV1 channels, suggesting that its solubility and

behavior can be pH-dependent.[5] For standard intracellular recordings, it is crucial to maintain

a stable physiological pH (typically 7.2-7.4) to ensure the health of the cell and the stability of

all components in the internal solution.

Troubleshooting Guide: Preventing QX-314
Precipitation
Precipitation of QX-314 in the patch pipette can lead to electrode clogging, increased noise,

and ultimately, failure to obtain a high-quality recording. Below are common causes and

solutions to prevent this issue.
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Problem Potential Cause Troubleshooting Steps

Visible precipitate in the stock

solution or final internal

solution.

Supersaturation: The

concentration of QX-314 or

other components exceeds

their solubility limit.

- Prepare stock solutions at a

concentration well below the

maximum solubility.- Ensure all

components are fully dissolved

before adding the next.- Gently

warm the solution while

dissolving, but avoid excessive

heat which can degrade

components like ATP and GTP.

Pipette clogs during the

experiment.

Precipitation over time: The

internal solution is unstable

and components are

precipitating after preparation.

- Prepare fresh internal

solution daily.- Keep the

internal solution on ice during

the experiment.[6]- Filter the

internal solution through a 0.22

µm syringe filter immediately

before use.[6][7][8]

Pipette resistance increases

significantly after filling.

Interaction with other

components: QX-314 may

interact with other chemicals in

the internal solution, such as

gluconate, to form insoluble

salts.

- Be aware that K-gluconate, a

common component of internal

solutions, has been reported to

sometimes precipitate and clog

recording pipettes.[6]- If

precipitation is suspected, try

preparing the internal solution

without QX-314 to see if the

issue persists. If not, consider

reducing the concentration of

either QX-314 or the

suspected interacting

component.- Ensure the order

of adding chemicals during

preparation is consistent, as

this can sometimes affect

solubility.
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Inconsistent results or sudden

loss of seal.

pH drift: The pH of the internal

solution may have changed

after preparation, leading to

precipitation.

- Measure and adjust the pH of

the final internal solution to the

desired value (typically 7.2-

7.4).- Use a high-quality buffer

like HEPES to maintain a

stable pH.[6]

Experimental Protocols
Preparation of QX-314 Containing Intracellular Solution
This protocol provides a general guideline for preparing a standard K-gluconate-based

intracellular solution containing QX-314. Concentrations of individual components may need to

be adjusted for specific experimental requirements.

Materials:

Potassium Gluconate

KCl

HEPES

EGTA

MgCl₂

ATP-Mg

GTP-Na

Lidocaine N-ethyl bromide (QX-314)

Ultrapure water

KOH (for pH adjustment)

0.22 µm syringe filters
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Procedure:

Add the main salt (e.g., Potassium Gluconate) to approximately 80% of the final volume of

ultrapure water.

Add the other components (KCl, HEPES, EGTA, MgCl₂) one by one, ensuring each is fully

dissolved before adding the next.

Add QX-314 and allow it to dissolve completely.

Add the temperature-sensitive components, ATP and GTP, to the solution.

Bring the solution to the final volume with ultrapure water.

Measure the pH and adjust to the desired value (e.g., 7.3) using KOH.

Measure the osmolarity and adjust if necessary.

Filter the final solution through a 0.22 µm syringe filter.

Aliquot the solution into single-use vials and store at -20°C.

On the day of the experiment, thaw an aliquot and keep it on ice.

Visualizations
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Solution Preparation

Experiment Day

Start with 80% final volume of ultrapure water

Add and dissolve salts (e.g., K-Gluconate, KCl, HEPES)

Add and dissolve QX-314

Add ATP and GTP

Adjust to final volume

Adjust pH to 7.2-7.4

Adjust Osmolarity

Filter through 0.22 µm filter

Aliquot and store at -20°C

Thaw aliquot on ice

Fill patch pipette

Approach cell and obtain GΩ seal

Perform whole-cell recording

Click to download full resolution via product page

Caption: Workflow for preparing and using QX-314 intracellular solution.
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Pipette Clogging or
Precipitate Observed

Is the solution freshly prepared?

Was the solution filtered (0.22 µm)?

Yes

Action: Prepare fresh solution daily
and keep on ice.

No

Are there known interactions
(e.g., with gluconate)?

Yes

Action: Filter solution immediately
before use.

No

Was the final pH verified?

No known interactions

Action: Consider alternative salts or
lower concentrations.

Potential interaction

Are component concentrations
within solubility limits?

Yes

Action: Re-measure and adjust pH.

No

No

Action: Recalculate and remake solution
with lower concentrations.

Yes

Click to download full resolution via product page

Caption: Troubleshooting logic for QX-314 precipitation in patch pipettes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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